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Compound of Interest

Compound Name: Aspartame-d5

Cat. No.: B1141000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Aspartame-d5, a deuterated analog of

the artificial sweetener aspartame. This document is intended for researchers, scientists, and

professionals in drug development who utilize stable isotope-labeled compounds as internal

standards in quantitative bioanalytical studies.

Core Compound Details
Aspartame-d5 serves as an ideal internal standard for the quantification of aspartame in

various biological matrices through isotope dilution mass spectrometry. Its physical and

chemical properties are summarized below.

Property Value Reference

CAS Number 1356849-17-6 [1][2][3][4][5]

Molecular Formula C₁₄H₁₃D₅N₂O₅ [1][3][5]

Molecular Weight 299.33 g/mol [1][2][3][5][6]

Synonyms
L-α-Aspartyl-L-phenylalanine

2-(Methyl-d5) Ester
[1][3]

Appearance White Solid [7]

Storage 2-8°C Refrigerator [7]
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Metabolic Fate of Aspartame
Upon ingestion, aspartame is rapidly metabolized in the gastrointestinal tract into three main

components: phenylalanine (50%), aspartic acid (40%), and methanol (10%).[6][8][9] These

components are then absorbed and enter their respective metabolic pathways. The metabolic

breakdown of aspartame is a critical consideration in pharmacokinetic studies.
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Metabolic breakdown of Aspartame in the gastrointestinal tract.

Experimental Protocol: Quantification of Aspartame
in Plasma using LC-MS/MS
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This section outlines a detailed methodology for the quantification of aspartame in human

plasma using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-

MS/MS) with Aspartame-d5 as an internal standard.

1. Materials and Reagents:

Aspartame (analytical standard)

Aspartame-d5 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

2. Preparation of Standard and Quality Control (QC) Samples:

Stock Solutions: Prepare individual stock solutions of aspartame and Aspartame-d5 in

methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Serially dilute the aspartame stock solution with a 50:50 mixture

of acetonitrile and water to prepare working standard solutions for the calibration curve.

Internal Standard Working Solution: Dilute the Aspartame-d5 stock solution with the same

solvent mixture to a final concentration of 100 ng/mL.

Calibration Standards and QC Samples: Spike blank human plasma with the appropriate

working standard solutions to create calibration standards and QC samples at low, medium,

and high concentrations.

3. Sample Preparation (Protein Precipitation):
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To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the

Aspartame-d5 internal standard working solution (100 ng/mL).

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

4. HPLC-MS/MS Conditions:

Parameter Condition

HPLC System Agilent 1100 series or equivalent

Column
Phenomenex Luna C18 (150 x 4.6 mm, 5 µm)

or equivalent

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient 10% B to 45% B over 5 minutes

Flow Rate 0.2 mL/min

Injection Volume 5 µL

Column Temperature 30°C

Mass Spectrometer SCIEX QTRAP 4500 or equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
Aspartame: 295.1 -> 180.1; Aspartame-d5:

300.1 -> 185.1

Dwell Time 200 ms
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Workflow for Isotope Dilution Mass Spectrometry
The use of a stable isotope-labeled internal standard like Aspartame-d5 is fundamental to

accurate quantification in mass spectrometry. The following diagram illustrates the logical

workflow.
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Workflow for quantification using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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